N-[(1-ethyl-2,4-dioxopyrimidin-5-yl)methyl]-2,3,3,3-tetrafluoropropanamide

• IUPAC Name: N-[(1-ethyl-2,4-dioxopyrimidin-5-yl)methyl]-2,3,3,3-tetrafluoropropanamide
• InChI: InChI=1S/C10H11F4N3O3/c1-2-17-4-5(7(18)16-9(17)20)3-15-8(19)6(11)10(12,13)14/h4,6H,2-3H2,1H3,(H,15,19)(H,16,18,20)
• InChI Key: REIHZRHDHMIWDV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)NC1=O)CNC(=O)C(C(F)(F)F)F
• Molecular Formula: C10H11F4N3O3
• Molecular Weight: 297.21 g/mol

Description

N-[(1-ethyl-2,4-dioxopyrimidin-5-yl)methyl]-2,3,3,3-tetrafluoropropanamide, also known as TFP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. TFP is a potent inhibitor of the protease enzyme, which plays a crucial role in many biological processes. In

Mechanism of Action

N-[(1-ethyl-2,4-dioxopyrimidin-5-yl)methyl]-2,3,3,3-tetrafluoropropanamide works by binding to the active site of the protease enzyme, thus preventing the enzyme from carrying out its function. The binding of N-[(1-ethyl-2,4-dioxopyrimidin-5-yl)methyl]-2,3,3,3-tetrafluoropropanamide to the protease enzyme is irreversible, making it a potent inhibitor.
Biochemical and Physiological Effects:
The inhibition of protease activity by N-[(1-ethyl-2,4-dioxopyrimidin-5-yl)methyl]-2,3,3,3-tetrafluoropropanamide has been shown to have various biochemical and physiological effects. For example, N-[(1-ethyl-2,4-dioxopyrimidin-5-yl)methyl]-2,3,3,3-tetrafluoropropanamide has been found to inhibit the growth of cancer cells by blocking the activity of proteases involved in tumor growth and metastasis. N-[(1-ethyl-2,4-dioxopyrimidin-5-yl)methyl]-2,3,3,3-tetrafluoropropanamide has also been shown to have anti-inflammatory effects by inhibiting the activity of proteases involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[(1-ethyl-2,4-dioxopyrimidin-5-yl)methyl]-2,3,3,3-tetrafluoropropanamide in lab experiments is its potency as a protease inhibitor. N-[(1-ethyl-2,4-dioxopyrimidin-5-yl)methyl]-2,3,3,3-tetrafluoropropanamide has been shown to be effective at very low concentrations, making it a cost-effective option for researchers. However, one of the limitations of using N-[(1-ethyl-2,4-dioxopyrimidin-5-yl)methyl]-2,3,3,3-tetrafluoropropanamide is its irreversible binding to the protease enzyme, which can make it difficult to study the effects of protease activity in a reversible manner.

Future Directions

N-[(1-ethyl-2,4-dioxopyrimidin-5-yl)methyl]-2,3,3,3-tetrafluoropropanamide's unique properties make it a promising candidate for future scientific research. One potential future direction is the development of N-[(1-ethyl-2,4-dioxopyrimidin-5-yl)methyl]-2,3,3,3-tetrafluoropropanamide-based drugs for the treatment of cancer and inflammatory diseases. Additionally, further research is needed to explore the potential of N-[(1-ethyl-2,4-dioxopyrimidin-5-yl)methyl]-2,3,3,3-tetrafluoropropanamide as a tool for studying the role of proteases in various biological processes.

Synthesis Methods

The synthesis of N-[(1-ethyl-2,4-dioxopyrimidin-5-yl)methyl]-2,3,3,3-tetrafluoropropanamide involves the reaction of 5-ethyl-2,4-dioxo-3,4-dihydropyrimidine with 2,3,3,3-tetrafluoropropionyl chloride in the presence of a base such as triethylamine. The reaction yields N-[(1-ethyl-2,4-dioxopyrimidin-5-yl)methyl]-2,3,3,3-tetrafluoropropanamide as a white crystalline solid with a high purity level.

Scientific Research Applications

N-[(1-ethyl-2,4-dioxopyrimidin-5-yl)methyl]-2,3,3,3-tetrafluoropropanamide has been widely used in scientific research as a protease inhibitor. Proteases are enzymes that play a crucial role in many biological processes such as digestion, blood clotting, and immune response. N-[(1-ethyl-2,4-dioxopyrimidin-5-yl)methyl]-2,3,3,3-tetrafluoropropanamide's ability to inhibit protease activity has made it a valuable tool in studying the role of proteases in various biological processes.